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Compound of Interest

Compound Name:
N-(3-Chloro-phenyl)-acetamidine

hydrochloride

Cat. No.: B8139636

Get Quote

Executive Summary & Chemical Identity
N-(3-Chlorophenyl)acetamidine hydrochloride (CAS: 116600-52-3) is a specialized amidine

intermediate primarily utilized in the synthesis of nitrogen-containing heterocycles, specifically

quinazolines and quinazolinones. These scaffolds are critical pharmacophores in kinase

inhibitors (e.g., EGFR inhibitors) and GPCR ligands.

Unlike standard reagent-grade chemicals, this compound possesses a unique "amphipathic"

reactivity profile—combining a highly polar amidine salt headgroup with a lipophilic chlorinated

aromatic tail. This duality dictates specific handling protocols to prevent hydrolysis

(hygroscopicity) and unintended biological absorption.
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Property Value / Description Technical Note

CAS Number 116600-52-3
Primary identifier for the HCl

salt form.

IUPAC Name

N-(3-

chlorophenyl)ethanimidamide

hydrochloride

Often referred to as m-chloro-

acetamidine HCl.

Molecular Formula C₈H₁₀Cl₂N₂ C₈H₉ClN₂ · HCl

Molecular Weight 205.08 g/mol
Stoichiometry critical for

cyclization yields.

Physical State
White to off-white crystalline

powder

Hygroscopic; tends to clump

upon moisture exposure.

Solubility
Soluble in Methanol, DMSO,

Water

Hydrolysis risk in aqueous

solution over time.

pKa (Est.) ~11.5 (Amidine conjugate acid)
Strong base in free form; salt is

acidic in solution.

Hazard Identification & Toxicology Logic
Why is this compound hazardous? Standard SDS documents list hazards, but rarely explain

the molecular causality. Understanding the "why" allows for better risk assessment.

The "Amidine-Aryl" Toxicity Axis
Corrosivity/Irritation (H315, H319, H335):

Mechanism: Upon contact with mucous membranes (eyes/lungs), the HCl salt dissociates.

The resulting acidity (HCl release) causes immediate irritation. Simultaneously, the free

amidine generated by physiological buffering is a strong base, causing saponification of

cell membrane lipids.

Result: Severe irritation to eyes and upper respiratory tract.

Skin Absorption Potential:
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Mechanism: The 3-chloro substituent on the phenyl ring significantly increases lipophilicity

(LogP) compared to unsubstituted phenyl-amidines. This facilitates permeation through

the stratum corneum.

Systemic Risk: Chlorinated anilines (metabolites) are known methemoglobinemia

inducers. While data on this specific amidine is limited, it should be treated as a potential

blood toxicant by "read-across" toxicology principles.

GHS Classification Summary[1]
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[2][3][4][5]

H335: May cause respiratory irritation.[3][4]

Safe Handling & Storage Protocol: The "Dry-Chain"
System
Expertise Insight: Amidine salts are notoriously hygroscopic. Moisture uptake not only alters the

stoichiometry (ruining reaction yields) but can lead to partial hydrolysis back to the aniline and

acetamide, introducing impurities.

The Self-Validating Storage Workflow
This protocol ensures the integrity of the reagent is maintained from receipt to disposal.
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Validation Check

Receipt & Inspection
(Check Seal Integrity)

Desiccation Phase
(Store in Desiccator
over P2O5 or Silica)

 Immediate Transfer

Aliquot Strategy
(Split into single-use

vials under N2)
 Prevent Bulk Hydrolysis

Visual Check:
Clumping = Hydrolysis

Experimental Use
(Quick weigh-out)

 Minimize Exposure

Reseal & Purge
(Parafilm + Argon)

 If remainder exists

 Return to dry state

Click to download full resolution via product page

Caption: Figure 1. The "Dry-Chain" storage workflow to prevent hydrolysis-induced degradation

of amidine salts.

Specific Handling Controls
Glove Selection: Do not use standard latex. The chlorinated aromatic ring requires Nitrile

(minimum 0.11mm thickness) for splash protection. For prolonged handling, double-gloving

is recommended.

Weighing: Due to respiratory irritation risks (H335), weighing must occur inside a chemical

fume hood or a powder containment balance enclosure.

Solvent Compatibility: Avoid dissolving in water until the immediate moment of reaction.

Preferred stock solvents are anhydrous DMSO or Methanol.

Synthesis Context & Reactivity
Why are we using this? N-(3-Chlorophenyl)acetamidine is a "1,3-binucleophile" precursor. It is

most commonly reacted with electrophiles (like aldehydes or esters) to close the pyrimidine ring

of a quinazoline system.

Reaction Workflow: Quinazoline Construction
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The following diagram illustrates the standard synthetic utility, highlighting where safety controls

are most critical.

N-(3-Cl-phenyl)acetamidine HCl
(Starting Material)

Intermediate
(Schiff Base Formation)

 + Reagent

Electrophile
(e.g., 2-Fluorobenzaldehyde)

Base Catalyst
(e.g., NaH or K2CO3)

 Free-basing step
(Exothermic Risk)

Risk: HCl Gas Release
if base added too fast

Cyclization
(High Temp / Reflux)

 -H2O

Quinazoline Derivative
(Kinase Inhibitor Core)

Click to download full resolution via product page

Caption: Figure 2. Synthesis pathway for Quinazoline derivatives using the amidine as a

dinucleophile.

Critical Process Safety Note: When neutralizing the hydrochloride salt with a strong base (e.g.,

Sodium Hydride or Potassium Carbonate) in organic solvent, the reaction can be exothermic.

Protocol: Add base portion-wise at 0°C.

Ventilation: Ensure the hood sash is low to capture any potential HCl vapors or solvent mists

generated by the exotherm.

Emergency Response Procedures
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Scenario Immediate Action Scientific Rationale

Eye Contact
Rinse immediately with water

for 15+ mins. Lift eyelids.

The acidic salt causes

immediate protein

denaturation; rapid dilution is

the only way to prevent

corneal opacity.

Skin Contact
Wash with soap and water.[4]

[5][6][7] Do not use ethanol.

Ethanol may increase the

solubility of the lipophilic

chloro-aryl tail, driving it

deeper into the skin. Soap

emulsifies the compound

safely.

Inhalation

Move to fresh air.[2][4][5][6][7]

[8] If wheezing, medical

support needed.

Amidine dusts are potent

respiratory irritants (H335).

Bronchospasm is a potential

delayed effect.[5]

Spill Cleanup
Wet-sweep or use a HEPA

vacuum.

Dry sweeping generates dust

aerosols. Wetting the powder

prevents airborne dispersion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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